![molecular formula C16H21IN2O B4840269 2-iodo-N'-(3,3,5-trimethylcyclohexylidene)benzohydrazide](/img/structure/B4840269.png)
2-iodo-N'-(3,3,5-trimethylcyclohexylidene)benzohydrazide
Overview
Description
2-iodo-N'-(3,3,5-trimethylcyclohexylidene)benzohydrazide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various fields of research.
Mechanism of Action
The mechanism of action of 2-iodo-N'-(3,3,5-trimethylcyclohexylidene)benzohydrazide is not fully understood. However, studies have suggested that this compound may induce apoptosis in cancer cells by activating the caspase pathway (4). Additionally, this compound has been shown to inhibit the activity of nitric oxide synthase, leading to a decrease in the production of nitric oxide (3).
Biochemical and Physiological Effects:
Studies have shown that this compound has cytotoxic effects on cancer cells, leading to apoptosis (2). Additionally, this compound has been shown to inhibit the activity of nitric oxide synthase, leading to a decrease in the production of nitric oxide (3). Further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 2-iodo-N'-(3,3,5-trimethylcyclohexylidene)benzohydrazide in lab experiments is its potential as a fluorescent probe for the detection of nitric oxide in biological systems (3). Additionally, this compound has shown cytotoxic effects on cancer cells, making it a potential candidate for further drug development (2). However, limitations for lab experiments include the need for further studies to fully understand the mechanism of action and the biochemical and physiological effects of this compound.
Future Directions
For research on 2-iodo-N'-(3,3,5-trimethylcyclohexylidene)benzohydrazide include further studies on its potential as a fluorescent probe for the detection of nitric oxide in biological systems (3). Additionally, further studies are needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound. Further research is also needed to explore the potential of this compound as a drug candidate for the treatment of cancer.
Scientific Research Applications
2-iodo-N'-(3,3,5-trimethylcyclohexylidene)benzohydrazide has been studied for its potential applications in various fields of scientific research. One area of interest is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for further drug development (2). Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of nitric oxide in biological systems (3).
Properties
IUPAC Name |
2-iodo-N-[(E)-(3,3,5-trimethylcyclohexylidene)amino]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21IN2O/c1-11-8-12(10-16(2,3)9-11)18-19-15(20)13-6-4-5-7-14(13)17/h4-7,11H,8-10H2,1-3H3,(H,19,20)/b18-12+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFKXOFPDTIGDEB-LDADJPATSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=NNC(=O)C2=CC=CC=C2I)CC(C1)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1C/C(=N\NC(=O)C2=CC=CC=C2I)/CC(C1)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.